Cas no 1805515-28-9 (2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide
• CAS No: 1805515-28-9
• MF: C₁₀H₄BrF₆N
• MW: 332.039882659912
• CID: 4982268
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide

• Inchi： 1S/C10H4BrF6N/c11-3-5-1-7(9(12,13)14)2-6(4-18)8(5)10(15,16)17/h1-2H,3H2
• InChI Key： FIHGYVBDWDPDQV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 4
• Topological Polar Surface Area: 23.8

Additional information on 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide

Introduction to 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide (CAS No. 1805515-28-9)

2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide (CAS No. 1805515-28-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound features a unique molecular structure with two trifluoromethyl groups and a cyano group, making it an intriguing candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide is characterized by its aromatic ring substituted with two trifluoromethyl groups at the 2 and 5 positions, and a cyano group at the 3 position. The presence of these functional groups imparts distinct chemical properties, such as enhanced lipophilicity and electronic effects, which are crucial for its potential applications in drug design and material synthesis.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve the pharmacokinetic and pharmacodynamic properties of drugs. The trifluoromethyl groups in 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide contribute to its high lipophilicity, which can enhance the compound's ability to cross biological membranes and reach target sites within the body. This property is particularly valuable in the development of drugs targeting specific cellular processes or receptors.

The cyano group in 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide adds another layer of complexity to its chemical behavior. Cyano groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity. In medicinal chemistry, this can lead to improved binding affinities to target proteins or enzymes, potentially enhancing the therapeutic efficacy of the compound.

In addition to its potential in drug development, 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide has also shown promise in materials science. The unique combination of functional groups makes it a valuable building block for the synthesis of advanced materials with tailored properties. For example, it can be used as a precursor for the preparation of polymers with enhanced thermal stability and mechanical strength, which are essential for applications in electronics, coatings, and other high-performance materials.

The synthesis of 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, the use of transition metal catalysts and green chemistry principles has significantly improved the sustainability and scalability of its production process.

In terms of safety and handling, it is important to note that while 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to ensure a safe working environment.

The future prospects for 2,5-Bis(trifluoromethyl)-3-cyanobenzyl bromide are promising. Ongoing research continues to explore its potential applications in various fields, from drug discovery to materials science. As new insights emerge from these studies, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.